2-chloro-N-{[(2,2,2-trifluoroethyl)amino]carbonyl}acetamide

• IUPAC Name: 2-chloro-N-(2,2,2-trifluoroethylcarbamoyl)acetamide
• InChI: InChI=1S/C5H6ClF3N2O2/c6-1-3(12)11-4(13)10-2-5(7,8)9/h1-2H2,(H2,10,11,12,13)
• InChI Key: FPKURPKYGSRQSP-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)NC(=O)NCC(F)(F)F)Cl
• Molecular Formula: C5H6ClF3N2O2
• Molecular Weight: 218.56 g/mol

Description

“2-chloro-N-{[(2,2,2-trifluoroethyl)amino]carbonyl}acetamide” is a chemical compound with the CAS Number: 170655-44-4. It has a molecular weight of 175.54. The compound is typically stored under an inert atmosphere at temperatures between 2-8°C.

Synthesis Analysis

The synthesis of “2-chloro-N-{[(2,2,2-trifluoroethyl)amino]carbonyl}acetamide” involves the reaction of 2,2,2-Trifluoroethylamine hydrochloride and Chloroacetyl chloride.

Molecular Structure Analysis

The molecular formula of “2-chloro-N-{[(2,2,2-trifluoroethyl)amino]carbonyl}acetamide” is C4H5ClF3NO. The InChI Code is 1S/C4H5ClF3NO/c5-1-3 (10)9-2-4 (6,7)8/h1-2H2, (H,9,10) and the InChI key is IRIXZMVHMMALGW-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“2-chloro-N-{[(2,2,2-trifluoroethyl)amino]carbonyl}acetamide” is a solid at room temperature.

Scientific Research Applications

Environmental Analysis

The study of carbonyl compounds, which include aldehydes and ketones, in environmental samples is crucial due to their potential health and environmental impacts. A new molecular probe, 2-aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide (DNSAOA), has been developed for the trace measurement of these compounds in water samples. This probe allows for the sensitive detection of formaldehyde, acetaldehyde, propionaldehyde, and acetone with very low limits of detection (LODs), contributing significantly to environmental monitoring efforts. The method's application to measuring carbonyl content in snow, ice, and cloud water samples has provided valuable data on the presence of acetaldehyde in alpine and polar snow, as well as an estimation of acetone in cloud-water droplets (Houdier et al., 2000).

Astrochemistry

Acetamide, a molecule containing a peptide bond and considered a precursor for amino acids, has been detected in the interstellar medium (ISM). Research into the formation of acetamide in the ISM introduces a method to determine its possible formation reaction pathways. This involves studying all possible species with the same molecular formula but different connectivity, highlighting the extreme conditions in dense molecular clouds and acetamide's role in the astrochemical modeling of organic molecule formation in space (Foo et al., 2018).

Organic Synthesis and Molecular Structures

Research on the reactivity and structural properties of chloro and fluoro substituted acetamides offers insights into the design of new molecules with potential applications in medicinal chemistry and material science. Studies on compounds such as 2-(4-chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-ylidene)-2-cyanoacetamide and N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides reveal the impact of halogen substitution on molecular geometry, hydrogen bonding interactions, and potential for drug development (Helliwell et al., 2011), (Boechat et al., 2011).

Safety And Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been assigned the GHS05 pictogram, with the signal word “Danger”. The hazard statements include H314, indicating that it can cause severe skin burns and eye damage.